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Compound of Interest

Compound Name: 3-(Chloromethyl)benzoic acid

CAS No.: 31719-77-4

Cat. No.: B132438

Get Quote

The proper disposal of 3-(Chloromethyl)benzoic acid is critical for ensuring laboratory safety

and environmental protection. This compound is classified as a hazardous substance, requiring

careful handling and disposal through approved channels. Adherence to institutional and

regulatory guidelines is paramount.

Immediate Safety and Handling
Before beginning any disposal procedure, it is essential to be aware of the hazards associated

with 3-(Chloromethyl)benzoic acid. This substance is corrosive and toxic.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 3-(Chloromethyl)benzoic acid. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[1][3]
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Respiratory Protection: In case of inadequate ventilation or dust generation, use a type P3

(EN 143) respirator cartridge.

Hazard Classification Summary
The following table summarizes the key hazard information for 3-(Chloromethyl)benzoic acid.

Hazard
Classification

Description GHS Pictogram
Precautionary
Statements

Acute Toxicity (Oral,

Dermal, Inhalation)

Harmful if swallowed,

in contact with skin, or

if inhaled.

опасность

P261, P270, P280,

P301+P312,

P302+P352,

P304+P340+P310

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage.[1][4]

опасность

P260, P280,

P301+P330+P331,

P303+P361+P353,

P363

Serious Eye

Damage/Irritation

Causes serious eye

damage.[3][4]
опасность

P280,

P305+P351+P338,

P310

Storage Class

8A - Combustible

corrosive hazardous

materials.

N/A
P405: Store locked

up.

Step-by-Step Disposal Protocol
The disposal of 3-(Chloromethyl)benzoic acid must be handled as hazardous waste. Do not

dispose of this chemical down the drain or in regular solid waste.

Waste Segregation:

Treat all 3-(Chloromethyl)benzoic acid residue, contaminated labware (e.g., weighing

boats, gloves), and spill cleanup materials as hazardous waste.[2]
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This compound is a chlorinated organic substance. It must be collected separately from

non-halogenated solvent waste to avoid costly and complex disposal procedures.[5][6]

Containerization:

Collect solid waste in its original container or a designated, compatible, and clearly labeled

hazardous waste container.[2][7][8]

Ensure the container is tightly sealed to prevent leaks or spills and is stored in a well-

ventilated, designated hazardous waste accumulation area.[1][7]

The container must be labeled with "Hazardous Waste" and the full chemical name: "3-
(Chloromethyl)benzoic acid".

Storage:

Store the sealed waste container in a locked-up, secure area.[3][9]

Keep the container away from incompatible materials, such as strong oxidizing agents.[4]

Arranging for Disposal:

Disposal must be conducted through a licensed and approved hazardous waste disposal

company.[1][3][10]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup. They will provide specific instructions and ensure compliance with all federal,

state, and local regulations.[3]

Never mix this waste with other waste streams unless explicitly instructed to do so by your

EHS office.[2][8]

Disposal Workflow
The following diagram illustrates the procedural workflow for the proper disposal of 3-
(Chloromethyl)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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